Cas no 702641-05-2 ([2-iodo-5-(trifluoromethyl)phenyl]methanol)

[2-Iodo-5-(trifluoromethyl)phenyl]methanol is a versatile aromatic alcohol derivative featuring both an iodine substituent and a trifluoromethyl group on the phenyl ring. The presence of these functional groups enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions and fluorinated compound development. The iodine moiety offers reactivity for further functionalization, while the trifluoromethyl group contributes to metabolic stability and lipophilicity in target molecules. The hydroxymethyl group provides a handle for additional derivatization. This compound is valued for its structural features, which enable precise modifications in medicinal chemistry and material science applications. Proper handling is recommended due to its potential sensitivity.

[2-iodo-5-(trifluoromethyl)phenyl]methanol structure

702641-05-2 structure

Product Name:[2-iodo-5-(trifluoromethyl)phenyl]methanol

CAS No:702641-05-2

MF:C₈H₆F₃IO

MW:302.032325267792

MDL:MFCD11849936

CID:547513

PubChem ID:23160665

Update Time:2025-05-27

[2-iodo-5-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-5-(trifluoromethyl)benzyl alcohol
- (2-Iodo-5-(trifluoromethyl)phenyl)methanol
- 2-iodo-5-(trifluoromethyl)Benzenemethanol
- 2-Iodo-5-trifluoromethylbenzyl alcohol
- Anacetrapib intermediate-1
- BENZENEMETHANOL, 2-IODO-5-(TRIFLUOROMETHYL)-
- 2-Iodo-5-(trifluoromethyl)benzylalcohol
- [2-iodo-5-(trifluoromethyl)phenyl]methanol
- 2-iodo-5-trifluoromethylbenzylalcohol
- 5-(TRIFLUOROMETHYL)-2-IODOBENZYL ALCOHOL
- YSHVUTKATXCKBP-UHFFFAOYSA-N
- 5-trifluoro
- CS-M3090
- AM84061
- DTXSID20631138
- SCHEMBL531384
- SY097681
- AC-31071
- CK2443
- AKOS015917527
- MFCD11849936
- AS-45906
- 5-trifluoromethyl-2-iodobenzyl alcohol
- 702641-05-2
- FT-0730752
- DB-011051
- MDL： MFCD11849936
- Inchi： 1S/C8H6F3IO/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-3,13H,4H2
- InChI Key： YSHVUTKATXCKBP-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(F)(F)F)C=C1CO

Computed Properties

Exact Mass: 301.94108
Monoisotopic Mass: 301.942
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 2.6

Experimental Properties

Density: 1.901
Melting Point: 81-82℃
Boiling Point: 271℃
Flash Point: 118℃
PSA: 20.23
LogP: 2.80230

[2-iodo-5-(trifluoromethyl)phenyl]methanol Pricemore >>

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